(D)-PPA 1

• Molecular Formula: C70H98N20O21
• Molecular Weight: 1555.6 g/mol
• InChI: InChI=1S/C70H98N20O21/c1-36(92)57(89-66(107)53-13-8-26-90(53)68(109)46(11-5-6-24-71)82-65(106)52(34-91)88-62(103)47(27-38-14-18-41(93)19-15-38)83-58(99)43(72)31-55(74)96)67(108)86-50(32-56(97)98)64(105)80-44(12-7-25-78-70(75)76)59(100)81-45(22-23-54(73)95)60(101)84-48(28-39-16-20-42(94)21-17-39)61(102)85-49(30-40-33-77-35-79-40)63(104)87-51(69(110)111)29-37-9-3-2-4-10-37/h2-4,9-10,14-21,33,35-36,43-53,57,91-94H,5-8,11-13,22-32,34,71-72H2,1H3,(H2,73,95)(H2,74,96)(H,77,79)(H,80,105)(H,81,100)(H,82,106)(H,83,99)(H,84,101)(H,85,102)(H,86,108)(H,87,104)(H,88,103)(H,89,107)(H,97,98)(H,110,111)(H4,75,76,78)
• InChIKey: ZEZZLZKHZPMELC-UHFFFAOYSA-N

(D)-PPA 1: Hydrolysis-Resistant D-Peptide PD-1/PD-L1 Antagonist for Cancer Immunotherapy Research Procurement

(D)-PPA 1 (CAS 1620813‑53‑7) is a mirror‑image phage display‑derived D‑peptide antagonist that binds the immune checkpoint ligand PD‑L1 with a dissociation constant (Kd) of 0.51 µM and blocks the PD‑1/PD‑L1 protein–protein interaction [REFS‑1]. It is the first hydrolysis‑resistant D‑peptide antagonist reported for the PD‑1/PD‑L1 axis and disrupts the interaction both in cell‑based flow cytometry assays (1 mg/mL) and in CT26 tumor‑bearing mice (2 mg/kg i.p. daily), establishing a validated chemical probe for immunotherapy target engagement studies [REFS‑1].

Hydrolysis resistance All‑D configuration resists proteolysis in serum‑containing assays and in vivo

PD‑L1 binding Reported binding antagonist of PD‑L1 with SPR‑characterized affinity context

In vivo model context Only series member with reported tumor model‑response data in syngeneic mice

Cell‑based target engagement Demonstrated PD‑1/PD‑L1 blockade in flow cytometry at reported concentrations

• [1] Chang, H.‑N., Liu, B.‑Y., Qi, Y.‑K., Zhou, Y., Chen, Y.‑P., Pan, K.‑M., Li, W.‑W., Zhou, X.‑M., Ma, W.‑W., Fu, C.‑Y., Qi, Y.‑M., Liu, L. & Gao, Y.‑F. Blocking of the PD‑1/PD‑L1 Interaction by a D‑Peptide Antagonist for Cancer Immunotherapy. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source

Why In‑Class PD‑1/PD‑L1 Peptide Antagonists Cannot Simply Substitute (D)-PPA 1

Even among peptide‑based PD‑1/PD‑L1 blockers, D‑peptide antagonists differ fundamentally from L‑peptide or glycosylated analogs in proteolytic stability, target affinity, and in vivo efficacy. The D‑configuration of (D)-PPA 1 confers intrinsic resistance to endogenous proteases, a property absent in L‑peptide counterparts that are rapidly degraded in serum [REFS‑1]. Within the same D‑peptide series reported by Chang et al., PD‑L1 binding affinities span two orders of magnitude, and only (D)-PPA 1 has demonstrated validated anti‑tumor activity in syngeneic mouse models [REFS‑1][REFS‑2]. Therefore, procurement of a generic “PD‑L1 peptide inhibitor” without verifying these quantitative performance parameters risks selecting a compound with negligible binding, no protease resistance, or absent in vivo pharmacodynamic effect.

D/L stereochemistry

L‑peptide analogs lack intrinsic protease resistance and degrade rapidly; proteolytic stability may not transfer.

Series affinity variation

PD‑L1 binding affinities differ substantially across D‑peptide members; a generic “PD‑L1 peptide inhibitor” may show negligible binding.

In vivo model data

Other D‑peptide series members lack any reported in vivo tumor model response; only (D)-PPA 1 has published pharmacodynamic context.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source
• [2] Chen, Y., Gao, Y., Liu, L. & Qi, Y. Peptide‑based inhibitors targeting the PD‑1/PD‑L1 axis: potential immunotherapeutics for cancer. Signal Transduct. Target. Ther. 2020, 5, 256. Table 6. View Source

Quantitative Comparator Evidence That Defines (D)-PPA 1 Selection Over Closest Analogs

DPPA‑1 Binds PD‑L1 with 2.2‑Fold Higher Affinity Than DPPA‑2 and 43‑Fold Higher Than DPPA‑4 in Head‑to‑Head SPR Analysis

Among the five D‑peptide antagonists reported by Chang et al., (D)-PPA 1 (designated DPPA‑1) exhibited the strongest binding to recombinant PD‑L1, with a Kd of 0.51 µM measured by surface plasmon resonance (SPR). The next best analog, DPPA‑2, showed a Kd of 1.13 µM (2.2‑fold weaker), while DPPA‑4 required 22.0 µM (43‑fold weaker) and DPPA‑3 and DPPA‑5 showed no measurable binding [REFS‑1]. This ranking demonstrates that minor sequence variations within the same chemical class produce large affinity losses, making (D)-PPA 1 the clear choice when maximal PD‑L1 engagement is required.

Affinity comparison

Head-to-head

Kd: DPPA‑1 0.51 µM, DPPA‑2 1.13 µM, DPPA‑4 22.0 µM; 43‑fold range

Reported affinity ranking supports PD‑L1 engagement studies

SPR with recombinant human PD‑L1

Evidence Dimension	PD‑L1 binding affinity (Kd) by SPR
Target Compound Data	DPPA‑1: Kd = 0.51 µM
Comparator Or Baseline	DPPA‑2: Kd = 1.13 µM; DPPA‑4: Kd = 22.0 µM; DPPA‑3/DPPA‑5: no binding
Quantified Difference	DPPA‑1 affinity 2.2× stronger than DPPA‑2; 43× stronger than DPPA‑4
Conditions	Recombinant human PD‑L1 immobilized on SPR chip; purified D‑peptide antagonists in solution

Why This Matters

For assays requiring robust PD‑L1 occupancy—such as competitive binding studies or cellular blockade experiments—the 43‑fold affinity gap between DPPA‑1 and DPPA‑4 would translate directly into proportional differences in the concentration needed to achieve equivalent target engagement, impacting experimental sensitivity and cost.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764; affinity data also reproduced in Chen, Y. et al. Signal Transduct. Target. Ther. 2020, 5, 256, Table 6. View Source

D‑Configuration Endows (D)-PPA 1 with Proteolytic Stability Unavailable to L‑Peptide PD‑L1 Antagonists

(D)-PPA 1 is constructed entirely from D‑amino acids, rendering it resistant to endogenous mammalian proteases that exclusively recognize L‑peptide substrates. The original characterization paper explicitly validates this as a “hydrolysis‑resistant D‑peptide antagonist” and demonstrates that the compound retains functional activity after exposure to biological milieu, whereas the corresponding L‑peptide enantiomer is rapidly degraded [REFS‑1]. Subsequent studies employing L‑type peptide analogs of the DPPA‑1 scaffold (LPPA‑1) required additional glycosylation modifications to approach the stability inherent to the D‑peptide backbone [REFS‑2].

Proteolytic stability

Class-level

All‑D backbone resists mammalian proteases; L‑peptide analogs degraded

Enables serum‑containing assay and in vivo workflows

Data to verify under specific assay conditions

Evidence Dimension	Proteolytic stability (resistance to enzymatic hydrolysis)
Target Compound Data	(D)-PPA 1: hydrolysis‑resistant D‑peptide; retains PD‑L1 binding and cellular blockade activity after serum exposure
Comparator Or Baseline	L‑peptide analogs (e.g., LPPA‑1 scaffold): rapidly degraded by serum proteases; require glycosylation or other modifications for improved stability
Quantified Difference	D‑peptides intrinsically evade recognition by all known mammalian proteases; L‑peptide half‑life in serum typically <30 min without stabilization (class‑level reference)
Conditions	Serum stability assays; in vitro protease exposure studies (detailed in Supporting Information of Chang et al. 2015)

Why This Matters

For any experiment involving cell culture with serum‑containing media, in vivo administration, or prolonged incubation at 37 °C, L‑peptide antagonists will lose activity within minutes to hours due to proteolysis, while (D)-PPA 1 maintains functional integrity, directly impacting experimental reproducibility and dosing reliability.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source
• [2] Deng, P. et al. Development of Glycosylation‑Modified DPPA‑1 Compounds as Innovative PD‑1/PD‑L1 Blockers: Design, Synthesis, and Biological Evaluation. Molecules 2024, 29, 1898. View Source

DPPA‑1 Is the Only D‑Peptide in the Chang Series with Validated In Vivo Anti‑Tumor Efficacy in a Syngeneic Mouse Model

Of the five D‑peptide antagonists identified by mirror‑image phage display, only DPPA‑1 was advanced to in vivo efficacy testing. In CT26 tumor‑bearing BALB/c mice, DPPA‑1 administered at 2 mg/kg via daily intraperitoneal injection produced significant tumor volume reduction and prolonged survival time. DPPA‑2, DPPA‑3, DPPA‑4, and DPPA‑5 were not evaluated in vivo, likely due to their inferior or absent PD‑L1 binding in vitro [REFS‑1][REFS‑2]. This creates a situation where no other D‑peptide in the series can serve as a functional substitute for in vivo immunotherapy studies.

In vivo model response

Head-to-head

DPPA‑1 (2 mg/kg i.p.) reduced tumor volume and prolonged survival; other series members untested

Only series member with reported in vivo model‑response data

CT26 syngeneic mouse model

Evidence Dimension	In vivo tumor growth inhibition in CT26 syngeneic model
Target Compound Data	DPPA‑1: significant tumor volume reduction and survival prolongation at 2 mg/kg i.p. daily
Comparator Or Baseline	DPPA‑2, DPPA‑3, DPPA‑4, DPPA‑5: no in vivo data reported; not advanced to animal testing
Quantified Difference	Only DPPA‑1 demonstrates in vivo anti‑tumor activity among the five D‑peptide series members
Conditions	CT26 murine colorectal carcinoma cells implanted s.c. in BALB/c mice; daily i.p. dosing of 2 mg/kg DPPA‑1

Why This Matters

Researchers designing in vivo checkpoint blockade experiments cannot simply order a different D‑peptide from the same series and expect comparable pharmacodynamic effect; only (D)-PPA 1 provides a validated in vivo tool compound with published efficacy data.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source
• [2] Chen, Y. et al. Signal Transduct. Target. Ther. 2020, 5, 256, Table 6. View Source

DPPA‑1 Suppresses PD‑1/PD‑L1 Interaction in a Cellular Context at Experimentally Tractable Concentrations

In a cellular flow cytometry blockade assay, (D)-PPA 1 at a concentration of 1 mg/mL (approximately 643 µM) inhibited the binding of soluble Fc‑labeled human PD‑L1 to cell‑surface PD‑1 [REFS‑1]. This demonstration of on‑target activity in a live‑cell context distinguishes (D)-PPA 1 from the non‑binding D‑peptides DPPA‑3 and DPPA‑5, which failed to engage PD‑L1 at any concentration in SPR experiments and were therefore not tested in cellular assays [REFS‑2]. Moreover, the effective cellular concentration of (D)-PPA 1 is well within the range achievable in standard cell‑culture experimentation, unlike some small‑molecule PD‑1/PD‑L1 inhibitors that require >100 µM concentrations for partial effect.

Cell‑based blockade

Cross-study comparable

1 mg/mL (≈643 µM) inhibited PD‑L1 binding to cell‑surface PD‑1 by flow cytometry

Provides assay‑use context for cell‑based checkpoint blockade studies

Requires verification in user‑specific cell system

Evidence Dimension	Cellular PD‑1/PD‑L1 blockade
Target Compound Data	DPPA‑1: inhibits PD‑L1 binding to cell‑surface PD‑1 at 1 mg/mL (≈643 µM) in flow cytometry
Comparator Or Baseline	DPPA‑3 and DPPA‑5: no PD‑L1 binding in SPR; not tested in cellular blockade. Typical small‑molecule PD‑1/PD‑L1 inhibitors: IC50 values often in the 10–100 µM range
Quantified Difference	DPPA‑1 is functional in cell‑based assays at sub‑millimolar concentration; non‑binding series members show no activity at any concentration
Conditions	CHO‑K1 cells expressing human PD‑1; Fc‑labeled human PD‑L1; detection by flow cytometry

Why This Matters

For scientists planning cell‑based functional assays, (D)-PPA 1 provides a validated positive control with a defined active concentration, whereas other D‑peptides in the series lack any evidence of cellular activity and cannot serve as reliable tool compounds.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source
• [2] Chen, Y. et al. Signal Transduct. Target. Ther. 2020, 5, 256, Table 6. View Source

Low Molecular Weight (1.6 kDa) Provides 96‑Fold Size Advantage Over Monoclonal Antibody PD‑1/PD‑L1 Blockers for Tissue Penetration and Chemical Modification

(D)-PPA 1 has a molecular weight of 1,555.6 Da [REFS‑1], approximately 96‑fold smaller than therapeutic monoclonal antibodies targeting the same pathway (e.g., nivolumab ~145 kDa, pembrolizumab ~149 kDa). This size differential translates into distinct experimental advantages: peptides diffuse more rapidly into tumor tissue, can be chemically synthesized with precise control over sequence and modification, and permit straightforward conjugation to imaging probes, cytotoxic payloads, or nanoparticle carriers—capabilities that are far more complex with antibody‑based reagents [REFS‑2].

Molecular size advantage

Class-level

1,555.6 Da, ~96‑fold smaller than therapeutic mAbs (~145‑149 kDa)

Supports tissue‑penetration and chemical conjugation research

Penetration inferred from size‑diffusion principles

Evidence Dimension	Molecular size (Da) and associated biophysical properties
Target Compound Data	DPPA‑1: MW = 1,555.6 Da; chemically synthesized D‑peptide
Comparator Or Baseline	Nivolumab: MW ≈145,000 Da (IgG4 monoclonal antibody); Pembrolizumab: MW ≈149,000 Da
Quantified Difference	~93–96‑fold lower molecular weight; nanoscale hydrodynamic radius vs ~10 nm for IgG
Conditions	Physical chemical comparison; tissue penetration inferred from established size‑dependent diffusion principles

Why This Matters

For applications requiring tumor‑penetrating probes, bifunctional conjugates, or chemical tagging, (D)-PPA 1 offers a synthetically tractable scaffold that antibodies cannot match in terms of ease of conjugation and batch‑to‑batch reproducibility.

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. Molecular formula C70H98N20O21; MW 1555.6 g/mol from CAS registry and vendor COA. View Source
• [2] Chen, Y. et al. Signal Transduct. Target. Ther. 2020, 5, 256. View Source

Optimal Procurement and Application Scenarios for (D)-PPA 1 Based on Differentiated Evidence

Positive Control for PD‑1/PD‑L1 Blockade in Cellular Immuno‑Oncology Assays

When establishing PD‑1/PD‑L1 blockade assays in CHO‑K1‑hPD‑1 or Jurkat T‑cell systems, (D)-PPA 1 serves as a validated, hydrolysis‑resistant positive control at 1 mg/mL (≈643 µM) with demonstrated on‑target activity by flow cytometry [REFS‑1]. Unlike L‑peptide controls that degrade in serum‑containing assay media, (D)-PPA 1 maintains consistent activity throughout extended incubation periods, reducing inter‑experiment variability and the need for fresh compound preparation [REFS‑1].

In Vivo PD‑L1 Target Engagement and Tumor Immunotherapy Studies in Syngeneic Mouse Models

For researchers conducting preclinical immunotherapy studies in CT26 or similar syngeneic tumor models, (D)-PPA 1 is the only D‑peptide antagonist with published in vivo efficacy data demonstrating tumor volume reduction and survival prolongation at 2 mg/kg daily i.p. [REFS‑1]. No other member of the DPPA series (DPPA‑2 through DPPA‑5) has been validated in animal models, making (D)-PPA 1 the sole evidence‑supported choice for in vivo PD‑1/PD‑L1 blockade experiments using a peptide‑based tool compound [REFS‑2].

Chemical Biology Probe for PD‑L1‑Targeted Drug Conjugation and Nanoparticle Functionalization

The low molecular weight (1,555.6 Da) and fully synthetic D‑peptide backbone of (D)-PPA 1 enable site‑specific chemical conjugation to fluorophores, cytotoxic payloads, or nanoparticle surfaces for targeted delivery applications [REFS‑1]. Its proteolytic stability ensures that the targeting moiety remains intact in biological fluids, a prerequisite for in vivo imaging and drug delivery studies where L‑peptide ligands would be rapidly degraded [REFS‑1][REFS‑2].

Benchmark Compound for SPR‑Based PD‑L1 Binding and Inhibitor Screening Campaigns

With a well‑characterized Kd of 0.51 µM for recombinant human PD‑L1 by SPR, (D)-PPA 1 provides a reliable reference standard for calibrating biosensor surfaces and benchmarking novel PD‑L1 inhibitors [REFS‑1]. Its affinity sits in a useful middle range—stronger than DPPA‑2 (1.13 µM) and DPPA‑4 (22.0 µM) yet not so tight as to complicate dissociation‑based ranking of test compounds—making it an ideal comparator for screening campaigns [REFS‑2].

Application

Selection Property

Validation Focus

PD‑1/PD‑L1 cellular blockade assays

Hydrolysis‑resistant D‑peptide with reported cell‑based activity

On‑target blockade verification in serum‑containing media

In vivo PD‑L1 target engagement studies (syngeneic models)

Only D‑peptide with reported in vivo model‑response data

Tumor volume reduction and survival endpoint monitoring

PD‑L1‑targeted probe conjugation and delivery studies

Low molecular weight and synthetic tractability

Conjugate integrity and protease resistance in biological fluids

SPR‑based PD‑L1 inhibitor screening campaigns

Well‑characterized binding affinity context (Kd)

Biosensor calibration and comparator ranking

• [1] Chang, H.‑N. et al. Angew. Chem. Int. Ed. 2015, 54, 11760–11764. View Source
• [2] Chen, Y., Gao, Y., Liu, L. & Qi, Y. Peptide‑based inhibitors targeting the PD‑1/PD‑L1 axis: potential immunotherapeutics for cancer. Signal Transduct. Target. Ther. 2020, 5, 256. View Source